Cas no 385424-64-6 (1,3-dimethyl-7-(3-methylbutyl)-8-(2-phenylethyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-7-(3-methylbutyl)-8-(2-phenylethyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 385424-64-6
• MF: C₂₀H₂₇N₅O₂
• MW: 369.46068406105
• CID: 6274661
• PubChem ID: 988004
• Update Time: 2025-07-09

1,3-dimethyl-7-(3-methylbutyl)-8-(2-phenylethyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-7-(3-methylbutyl)-8-(2-phenylethyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• SR-01000497427
• 7-isopentyl-1,3-dimethyl-8-(phenethylamino)-1H-purine-2,6(3H,7H)-dione
• MLS000686086
• 7-ISOPENTYL-1,3-DIMETHYL-8-((2-PH-ETHYL)AMINO)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• Oprea1_316107
• HMS2248L11
• SR-01000497427-4
• AKOS000723779
• F1167-0109
• SR-01000497427-1
• MLS000103126
• 385424-64-6
• AB00429676-05
• SMR000015623
• CHEMBL1549835
• 1,3-dimethyl-7-(3-methylbutyl)-8-(2-phenylethylamino)purine-2,6-dione

• Inchi： 1S/C20H27N5O2/c1-14(2)11-13-25-16-17(23(3)20(27)24(4)18(16)26)22-19(25)21-12-10-15-8-6-5-7-9-15/h5-9,14H,10-13H2,1-4H3,(H,21,22)
• InChI Key： NARBHCYZGHMGRO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(NCCC3C=CC=CC=3)N2CCC(C)C)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 369.21647512g/mol
• Monoisotopic Mass: 369.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.5Ų

Additional information on 1,3-dimethyl-7-(3-methylbutyl)-8-(2-phenylethyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione

1,3-Dimethyl-7-(3-methylbutyl)-8-(2-phenylethyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

The compound with CAS No 385424-64-6, known as 1,3-dimethyl-7-(3-methylbutyl)-8-(2-phenylethyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione, has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and applications in drug development. The purine skeleton serves as a fundamental structure for various bioactive molecules, including nucleosides and anticancer agents.

Recent studies have highlighted the potential of 1,3-dimethyl-7-(3-methylbutyl)-8-(2-phenylethyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione as a promising candidate in the development of novel therapeutic agents. Researchers have explored its biological activity, particularly its ability to modulate key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. The substituent groups on the purine ring contribute significantly to its pharmacological properties. For instance, the methyl groups at positions 1 and 3 enhance stability and solubility, while the (3-methylbutyl) and (2-phenylethyl)amino substituents at positions 7 and 8 respectively are believed to play a crucial role in its bioavailability and target specificity.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The starting material is typically a purine derivative with appropriate functional groups that can undergo substitution or addition reactions. The introduction of the (3-methylbutyl) group at position 7 is achieved through a Friedel-Crafts alkylation reaction under specific conditions to ensure regioselectivity. Similarly, the (2-phenylethyl)amino group at position 8 is introduced via an amide coupling reaction using coupling agents like HATU or EDCl. The optimization of these steps is critical to achieving high yields and maintaining the integrity of the purine ring structure.

One of the most intriguing aspects of this compound is its ability to act as a modulator of cellular signaling pathways. Experimental data from in vitro studies have shown that it can inhibit key enzymes involved in cell proliferation and survival. For example, it has demonstrated potent inhibitory activity against certain kinases that are overexpressed in cancer cells. This suggests that it could be developed into an anticancer agent with high specificity and minimal side effects.

In addition to its pharmacological potential, this compound has also been studied for its role in neuroprotective applications. Research indicates that it may exert neuroprotective effects by modulating glutamate receptors or reducing oxidative stress in neuronal cells. These findings open up new avenues for its application in treating neurodegenerative diseases such as Alzheimer's disease or Parkinson's disease.

The structural complexity of 1,3-dimethyl-7-(3-methylbutyl)-8-(2-phenylethyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione makes it an excellent candidate for further exploration in medicinal chemistry. Its unique combination of substituents provides a platform for further modification to enhance its therapeutic potential. For instance, researchers are currently investigating the impact of varying the length or substitution pattern of the side chains on its bioactivity.

Moreover, recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and its target proteins with unprecedented accuracy. These computational studies have provided valuable insights into the molecular mechanisms underlying its biological activity. By understanding these interactions at an atomic level, scientists can design more effective derivatives with improved pharmacokinetic properties.

In conclusion,1,3-dimethyl-7-(3-methylbutyl)-8-(2-phenylethyl)amino-2